Cas no 6552-63-2 (1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)

• Product Name: 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• CAS No: 6552-63-2
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• MDL: MFCD00018708
• CID: 527824
• PubChem ID: 5337609
• Update Time: 2025-06-13

1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (E)-1-(4-chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one,1-(4-chlorophenyl)-3-(4-methoxyphenyl)-
• 4'-Chlor-4-methoxy-chalkon
• 4'-chloro-4-methoxy-chalcone
• 4-methoxy-4'-chlorochalcone
• 4'-Chloro-4-methoxychalcone
• (2E)-1-(4-chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• AK134967
• NSC83482
• KGKFNDADSPFRCJ-NYYWCZLTSA-N
• trans-4'-Chloro-4-methoxychalcone
• (E)-4'-Chloro-4-methoxychalcone
• SMSF0003640
• ITH000349
• BBL016483
• STK877785
• BDBM50048545
• AKO
• N10381
• AKOS000432347
• (2E)-1-(4-Chlorophenyl)-3-(4-methoxyphenyl)-2-propen-1-one #
• C3280
• 6552-63-2
• Z46033294
• 85502-87-0
• DS-4870
• (2E)-1-(4-Chlorophenyl)-3-(4-methoxyphenyl)-2-propen-1-one
• G83890
• SCHEMBL8987383
• CB08783
• NSC-83482
• C16H13ClO2
• CS-0116753
• (E)1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• BIM-0006565.P001
• CHEMBL374741
• MFCD00018708

• MDL： MFCD00018708
• Inchi： 1S/C16H13ClO2/c1-19-15-9-2-12(3-10-15)4-11-16(18)13-5-7-14(17)8-6-13/h2-11H,1H3/b11-4+
• InChI Key： KGKFNDADSPFRCJ-NYYWCZLTSA-N
• SMILES： ClC1C=CC(=CC=1)C(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 272.06000
• Monoisotopic Mass: 272.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.207g/cm3
• Boiling Point: 434.8ºC at 760 mmHg
• Flash Point: 176.1ºC
• Refractive Index: 1.613
• PSA: 26.30000
• LogP: 4.24470

1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD51001)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one

Introduction to 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one (CAS No. 6552-63-2)

1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one, identified by its CAS number 6552-63-2, is a significant compound in the field of chemical and pharmaceutical research. This molecule, featuring a conjugated system with chloro and methoxy substituents on a phenyl ring, has garnered attention due to its potential applications in medicinal chemistry and drug development.

The structural characteristics of 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one make it a versatile intermediate in the synthesis of various pharmacologically active agents. The presence of both electron-withdrawing and electron-donating groups on the aromatic rings enhances its reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological properties of this compound. Studies have indicated that derivatives of this molecule may exhibit promising biological activities, including anti-inflammatory, antioxidant, and potential anticancer effects. The chloro and methoxy groups play crucial roles in modulating these activities by influencing the electronic distribution and steric environment of the molecule.

One of the most intriguing aspects of 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one is its ability to serve as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel scaffolds that mimic the structures of known therapeutic agents, thereby expanding the pharmacological landscape. The flexibility offered by its double bond and aromatic substituents allows for diverse functionalization strategies, enabling the creation of compounds with tailored properties.

The synthesis of 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one typically involves condensation reactions between appropriately substituted phenols and ketones. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing high-quality material suitable for further biological evaluation.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions involving 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one. Molecular docking studies have revealed potential binding modes with various biological targets, providing insights into its mechanism of action. This computational approach complements experimental efforts by predicting how the compound might interact with proteins and enzymes in biological systems.

The pharmaceutical industry has shown particular interest in exploring derivatives of this compound for their therapeutic potential. Preclinical studies have demonstrated that certain analogs exhibit significant efficacy in models of inflammation and cancer. These findings have spurred further research into optimizing the structure-activity relationships (SAR) to enhance potency and selectivity.

In addition to its pharmacological applications, 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one has found utility in materials science. Its photochemical properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system and functional groups contribute to its ability to absorb and emit light efficiently, making it valuable for developing advanced optoelectronic devices.

The environmental impact of synthesizing and using 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of this compound aligns with global efforts toward environmental conservation.

In conclusion, 1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one (CAS No. 6552-63-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced technologies. As research continues to uncover new possibilities, this molecule is poised to remain a cornerstone in chemical innovation.